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Compound of Interest

Compound Name: 2-Fluoro-4-iodoaniline

Cat. No.: B146158

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for 2-Fluoro-4-iodoaniline, including detailed operational and
disposal plans.

Chemical Profile and Hazards

2-Fluoro-4-iodoaniline is a solid substance used in various chemical syntheses.[1][2] It is
classified as hazardous, and it's crucial to understand its associated risks.[3] The compound is
harmful if swallowed, in contact with skin, or inhaled.[4] It can cause skin irritation, serious eye
irritation, and may lead to respiratory irritation.[3][5]
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Hazard Classification Category GHS Hazard Statement
Acute Oral Toxicity Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Dermal Toxicity Category 4 )
skin
Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation
Specific target organ toxicity H335: May cause respiratory
) Category 3 o
(single exposure) irritation

Table 1: GHS Hazard Classification for 2-Fluoro-4-iodoaniline[3][4][5]

Operational Plan: Safe Handling Protocol

A systematic approach is essential to minimize exposure and ensure safety during the handling
of 2-Fluoro-4-iodoaniline.

1. Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood with appropriate exhaust
ventilation where dust can be controlled.[6]

o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.[3]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's
eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[3][6]

e Skin Protection:
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o Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been
inspected before use. Use proper glove removal technique to avoid skin contact.[6][7]

o Clothing: Wear a lab coat or impervious clothing to prevent skin exposure.[6]

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator. For nuisance exposures,
a type P95 (US) or type P1 (EU EN 143) particle respirator is recommended. For higher-level
protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges.[6]

3. Handling Procedures:

e Avoid contact with skin, eyes, and clothing.[3]

e Avoid breathing dust.[6]

e Wash hands and any exposed skin thoroughly after handling.[3]

e Do not eat, drink, or smoke in the work area.[3]

4., Storage:

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][6]
e Protect from light.[1]

o Store away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and chloroformates.[3]

Emergency Procedures: First Aid Measures

Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Measures

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.
Eye Contact )

Remove contact lenses if present and easy to

do. Get medical attention.[3][6]

Wash off immediately with soap and plenty of
i water for at least 15 minutes while removing all
Skin Contact _ _ _
contaminated clothing and shoes. Get medical

attention.[3][6]

Remove to fresh air. If not breathing, give

Inhalation o o ] )
artificial respiration. Get medical attention.[3][6]
Clean mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion

unconscious person. Get medical attention.[3][6]

[7]

Table 2: First Aid Measures for 2-Fluoro-4-iodoaniline Exposure

Disposal Plan

Proper disposal of 2-Fluoro-4-iodoaniline and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Unused Product:

Dispose of the contents and container to an approved waste disposal plant.[3][4]

Offer surplus and non-recyclable solutions to a licensed disposal company.[6]

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[6]

2. Contaminated Packaging:

Dispose of as unused product.[6][7]
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Empty containers should be taken to an approved waste handling site for recycling or
disposal.

3. Spills:

Use personal protective equipment.[6]

Avoid dust formation.[6]

Sweep up and shovel the material into suitable, closed containers for disposal.[3][6]

Do not let the product enter drains.[6]

Workflow for Safe Handling of 2-Fluoro-4-
iodoaniline
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Safe Handling Workflow for 2-Fluoro-4-iodoaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-Fluoro-4-iodoaniline, 99% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

e 2. 2-Fluoro-4-iodoaniline | 29632-74-4 [chemicalbook.com]
» 3. fishersci.com [fishersci.com]

e 4. 2-Fluoro-4-iodoaniline | 29632-74-4 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

e 5. 2-Fluoro-4-iodoaniline | C6H5FIN | CID 185694 - PubChem [pubchem.ncbi.nim.nih.gov]
e 6. sodiumiodide.net [sodiumiodide.net]
e 7. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2-Fluoro-4-
iodoaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146158#personal-protective-equipment-for-handling-
2-fluoro-4-iodoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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